4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C18H16BrNO3
• Molecular Weight: 374.2 g/mol
• IUPAC Name: 4-bromo-2-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C18H16BrNO3/c1-20-15-9-8-13(19)11-14(18(15)22)16(21)10-7-12-5-3-4-6-17(12)23-2/h3-11H,1-2H3,(H,20,22)/b10-7+
• InChI Key: WZQBBYZJWVEGAY-JXMROGBWSA-N
• Isomeric SMILES: CNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC=CC=C2OC)Br
• SMILES: CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC=CC=C2OC)Br

Description

4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one, also known as BMMA, is a chemical compound that has gained significant attention in scientific research due to its potential in cancer treatment. BMMA belongs to the class of cycloheptatrienones and has a unique structure that makes it a promising candidate for cancer therapy.

Mechanism of Action

4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one inhibits the activity of mitochondrial complex I, which is responsible for the generation of ATP in cells. This inhibition leads to the accumulation of reactive oxygen species, which triggers a cascade of events that ultimately leads to cell death. 4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to have a selective cytotoxic effect on cancer cells, with minimal toxicity to normal cells. It has also been shown to inhibit the growth of cancer cells in vivo, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is its selectivity towards cancer cells, which makes it a promising candidate for cancer therapy. However, its mechanism of action is not fully understood, and more research is needed to optimize its effectiveness. Additionally, the synthesis of 4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is complex and requires several steps, which may limit its use in large-scale experiments.

Future Directions

Future research on 4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one could focus on optimizing its effectiveness as a cancer therapy, improving its selectivity towards cancer cells, and exploring its potential in combination with other cancer treatments. Additionally, more research is needed to fully understand the mechanism of action of 4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one and its potential side effects. Overall, 4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has shown great potential in cancer therapy and warrants further investigation.

Synthesis Methods

The synthesis of 4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one involves several steps, including the reaction of 2-methoxyphenylacetic acid with thionyl chloride to form 2-methoxyphenylacetyl chloride. This intermediate is then reacted with 4-bromo-2,4,6-cycloheptatrien-1-one in the presence of triethylamine to form the desired product, 4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one.

Scientific Research Applications

4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been extensively studied for its potential anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, pancreatic, and lung cancer. 4-Bromo-2-[3-(2-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one works by targeting the mitochondrial complex I, leading to the accumulation of reactive oxygen species and inducing apoptosis in cancer cells.